2-Ethoxy-1-(3-((furan-2-ylmethyl)sulfonyl)azetidin-1-yl)ethanone

• IUPAC Name: 2-ethoxy-1-[3-(furan-2-ylmethylsulfonyl)azetidin-1-yl]ethanone
• InChI: InChI=1S/C12H17NO5S/c1-2-17-8-12(14)13-6-11(7-13)19(15,16)9-10-4-3-5-18-10/h3-5,11H,2,6-9H2,1H3
• InChI Key: TWPUIWDYVFECHB-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)N1CC(C1)S(=O)(=O)CC2=CC=CO2
• Molecular Formula: C12H17NO5S
• Molecular Weight: 287.33 g/mol

Description

Furans are a class of organic compounds consisting of a five-membered aromatic ring with four carbon atoms and one oxygen. Azetidines, on the other hand, are four-membered cyclic amines. The compound you mentioned seems to be a derivative of these two, with additional ethoxy and sulfonyl functional groups.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups and rings. The furan ring contributes to the aromaticity, while the azetidine ring introduces a degree of strain due to its small size.

Chemical Reactions Analysis

Furans typically undergo electrophilic substitution reactions at the 2-position. Azetidines, being a type of cyclic amine, can participate in a variety of reactions including ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the ethoxy group might increase its solubility in organic solvents.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For instance, many furan derivatives exhibit biological activity and are used in drug development.

Future Directions

The future directions for this compound would likely involve further exploration of its potential applications, particularly in the field of medicinal chemistry.